Decylthioacetic acid
Overview
Description
Decylthioacetic acid (DTA) is a synthetic fatty acid derivative that has been extensively studied for its potential therapeutic benefits. It is a sulfur-containing compound that is structurally similar to naturally occurring fatty acids. DTA has been shown to have a range of biological effects, including anti-inflammatory, anti-cancer, and anti-obesity properties.
Mechanism of Action
The exact mechanism of action of Decylthioacetic acid is not fully understood, but it is believed to act through a number of different pathways. One of the main mechanisms of action is through the activation of peroxisome proliferator-activated receptors (PPARs), which are nuclear receptors that play a key role in regulating lipid metabolism and inflammation. This compound has been shown to activate PPARs, which may contribute to its anti-inflammatory and anti-cancer properties. Additionally, this compound has been shown to modulate the expression of a number of different genes involved in lipid metabolism and inflammation.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects, including the modulation of lipid metabolism, inflammation, and gene expression. Studies have shown that this compound can reduce levels of triglycerides and cholesterol in the blood, which may contribute to its anti-obesity properties. This compound has also been shown to reduce levels of inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which may contribute to its anti-inflammatory properties. Additionally, this compound has been shown to modulate the expression of genes involved in lipid metabolism and inflammation, which may contribute to its therapeutic effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using Decylthioacetic acid in lab experiments is its relatively simple synthesis method and availability. This compound can be synthesized in large quantities, which makes it a useful tool for studying its biological effects. Additionally, this compound has been extensively studied in vitro and in vivo, which provides a wealth of information on its mechanism of action and potential therapeutic benefits. However, there are also limitations to using this compound in lab experiments. One of the main limitations is its relatively low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings. Additionally, the exact mechanism of action of this compound is not fully understood, which can make it challenging to design experiments to study its effects.
Future Directions
There are several potential future directions for Decylthioacetic acid research. One area of interest is the development of novel this compound analogs with improved pharmacological properties, such as increased solubility and potency. Additionally, there is growing interest in the potential use of this compound in combination with other drugs or therapies for the treatment of various disease conditions. Another area of interest is the investigation of the role of this compound in regulating gut microbiota and its potential use as a prebiotic or probiotic agent. Finally, there is interest in the potential use of this compound as a dietary supplement for the prevention and treatment of various disease conditions.
Synthesis Methods
Decylthioacetic acid can be synthesized through a variety of methods, including thiol-ene click chemistry, esterification, and thiolysis. One of the most common methods for synthesizing this compound is the thiol-ene click chemistry approach, which involves the reaction of a thiol group with an alkene group. This method is relatively simple and efficient, and it allows for the production of large quantities of this compound.
Scientific Research Applications
Decylthioacetic acid has been extensively studied for its potential therapeutic benefits in a range of disease conditions. It has been shown to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. This compound has also been shown to have anti-cancer properties, with studies demonstrating its ability to inhibit tumor growth and induce apoptosis in cancer cells. Additionally, this compound has been shown to have anti-obesity properties, making it a potential treatment for obesity and related metabolic disorders.
properties
CAS RN |
10428-63-4 |
|---|---|
Molecular Formula |
C12H24O2S |
Molecular Weight |
232.38 g/mol |
IUPAC Name |
2-decylsulfanylacetic acid |
InChI |
InChI=1S/C12H24O2S/c1-2-3-4-5-6-7-8-9-10-15-11-12(13)14/h2-11H2,1H3,(H,13,14) |
InChI Key |
XFSOHZKOJGKIDZ-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCSCC(=O)O |
Canonical SMILES |
CCCCCCCCCCSCC(=O)O |
Other CAS RN |
10428-63-4 |
synonyms |
decylthioacetic acid |
Origin of Product |
United States |
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